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Compound Name: Stattic

Cat. No.: B1682634 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Stattic, a non-peptidic small molecule, is a widely utilized inhibitor of Signal Transducer and

Activator of Transcription 3 (STAT3).[1][2] It functions by selectively targeting the SH2 domain

of STAT3, thereby preventing its activation, dimerization, and subsequent nuclear translocation.

[2][3][4] This inhibitory action makes Stattic a valuable tool for studying STAT3-mediated

signaling pathways implicated in various cellular processes, including proliferation, survival,

and inflammation, and for investigating its therapeutic potential in diseases such as cancer.[3]

[5]

Data Presentation
Quantitative Solubility Data for Stattic
The solubility of Stattic in commonly used solvents for cell culture applications is summarized

below. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 10.56 50

Ethanol 1 ~4.7
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Data sourced from multiple suppliers and may vary slightly based on the specific lot and purity

of the compound.[4]

Experimental Protocols
Preparation of Stattic Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Stattic using DMSO.

Materials:

Stattic powder (Molecular Weight: 211.19 g/mol )

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing Stattic: Accurately weigh the desired amount of Stattic powder. For a 1 mL stock

solution of 10 mM, weigh out 2.11 mg of Stattic.

Dissolution: Add the appropriate volume of DMSO to the vial containing the Stattic powder.

For a 10 mM stock solution, add 1 mL of DMSO for every 2.11 mg of Stattic.

Solubilization: Vortex the solution until the Stattic is completely dissolved. Gentle warming at

37°C for a short period may aid in dissolution if necessary.

Sterilization (Optional): If required, the stock solution can be sterilized by filtering it through a

0.22 µm syringe filter compatible with DMSO.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.[4]

Dilution of Stattic Stock Solution to Working
Concentrations
This protocol outlines the dilution of the 10 mM Stattic stock solution to the desired final

concentration in cell culture medium.

Materials:

10 mM Stattic stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Determine Final Concentration: Decide on the final concentration of Stattic to be used in the

experiment. Common working concentrations range from 1 µM to 10 µM.[3][6]

Calculate Dilution: Calculate the volume of the 10 mM stock solution needed to achieve the

desired final concentration in the total volume of cell culture medium. For example, to make

1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell

culture medium.

Serial Dilution (Recommended): For lower final concentrations, it is recommended to perform

a serial dilution of the stock solution in cell culture medium to ensure accuracy.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the Stattic-treated samples.[3] For

instance, if the final Stattic concentration requires a 1:1000 dilution of the DMSO stock, the

vehicle control should contain 0.1% DMSO.
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Addition to Cells: Add the diluted Stattic or vehicle control to your cell cultures and incubate

for the desired duration.
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Caption: Workflow for preparing Stattic stock solution.
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Caption: STAT3 signaling pathway and the inhibitory action of Stattic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

